Hex-5-enyl-methyl-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-hex-5-enyl-N-methylcarbamate
• InChI: InChI=1S/C12H23NO2/c1-6-7-8-9-10-13(5)11(14)15-12(2,3)4/h6H,1,7-10H2,2-5H3
• InChI Key: PCSLSWTVTSVGFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CCCCC=C
• Molecular Formula: C12H23NO2
• Molecular Weight: 213.32 g/mol

Description

Hex-5-enyl-methyl-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C12H23NO2 and its molecular weight is 213.32 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Inhibition of Lipolytic Enzymes : It has been found to effectively inhibit canine liver and kidney lipases in vitro and in vivo, showing remarkable species specificity. This suggests potential for developing species-specific therapeutic agents or studying metabolic processes specific to canines (Wallach & Ko, 1963).

• Cycloaddition in Organic Synthesis : The compound is utilized in Gold(I)-catalyzed [4+2] cycloadditions of N-(hex-5-enynyl) tert-butyloxycarbamates. This process allows for the moderately efficient, stereoselective synthesis of bicyclic carbamates under mild conditions, indicating its importance in creating complex organic molecules (Buzas et al., 2009).

• Synthesis of Hexuronic Acids : Researchers have synthesized six stereoisomeric hexuronic acids from derivatives, yielding pure diastereoisomers. This demonstrates its utility in the complex synthesis of specific molecular structures (Mieczkowski & Zamojski, 1977).

• Directed Hydrogenation : The compound has been used in selective directed hydrogenation processes to yield single diastereomers. This is significant for the chemical modification and synthesis of specific, targeted molecular structures (Smith et al., 2001).

• Asymmetric Mannich Reaction : It has also been used in the asymmetric Mannich reaction, providing a safe and efficient method for the synthesis of chiral amino carbonyl compounds. This has implications for creating compounds with specific chirality, important in drug development (Yang, Pan & List, 2009).

• Crystallographic Studies : Its derivatives have been studied for their crystal structures, revealing non-planar conformations and strong intermolecular hydrogen bonding. This information is vital for understanding molecular interactions and designing materials or drugs (Kant, Singh & Agarwal, 2015).

• Deprotection in Organic Synthesis : Aqueous phosphoric acid has been used for the deprotection of tert-butyl carbamates, including this compound. This process is important in the synthesis of various organic molecules, offering good selectivity and high yields (Li et al., 2006).

• Radical Additions and Polymerization : The compound has been involved in radical additions and ring-opening polymerization studies. These processes are fundamental in creating new polymeric materials and understanding the behavior of cyclic carbonates derived from amino acids (Various Authors, 1965-2001).